Cas no 629657-94-9 (Pyrazinamine, 6-chloro-N-[(1S)-1-phenylpropyl]-)

• Product Name: Pyrazinamine, 6-chloro-N-[(1S)-1-phenylpropyl]-
• CAS No: 629657-94-9
• MF: C₁₃H₁₄ClN₃
• MW: 247.723361492157
• CID: 1642987
• Update Time: 2024-09-12

Pyrazinamine, 6-chloro-N-[(1S)-1-phenylpropyl]- Chemical and Physical Properties

Names and Identifiers

• Pyrazinamine, 6-chloro-N-[(1S)-1-phenylpropyl]-
• 2-Pyrazinamine, 6-chloro-N-[(1S)-1-phenylpropyl]-

• Inchi： 1S/C13H14ClN3/c1-2-11(10-6-4-3-5-7-10)16-13-9-15-8-12(14)17-13/h3-9,11H,2H2,1H3,(H,16,17)/t11-/m0/s1
• InChI Key： GGSXBDMXIZTVTA-NSHDSACASA-N
• SMILES： C1(N[C@H](C2=CC=CC=C2)CC)=NC(Cl)=CN=C1

Computed Properties

• Exact Mass: 247.08782

Experimental Properties

• Density: 1.227±0.06 g/cm3(Predicted)
• Boiling Point: 371.6±37.0 °C(Predicted)
• PSA: 37.81
• pka: 0.67±0.10(Predicted)